An evaluation of coating materials used on piezoelectric crystals for the determination of dimethylsulfide (DMS) and its oxidation products in liquefied petroleum gas (LPG)
Analytical Proceedings including Analytical Communications Pub Date: DOI: 10.1039/AI9943100067
Abstract
A quartz piezoelectric crystal device has been developed for the determination of the stenching agent dimethylsulfide in liquefied petroleum gas. A variety of coating materials to improve the selectivity and sensitivity of the crystals have been evaluated.
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Journal Name：Analytical Proceedings including Analytical Communications
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CAS no.: 119823-35-7
